Cas no 2229101-66-8 (5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229101-66-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5832399
• PubChem ID: 165661133
• Update Time: 2025-06-08

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid
• 2229101-66-8
• EN300-1779368

• Inchi： 1S/C9H9N3O3/c1-5-3-7(12(2)11-5)8-6(9(13)14)4-10-15-8/h3-4H,1-2H3,(H,13,14)
• InChI Key： ZOPQCZNZMBTETO-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid

5-(1,3-Dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS No: 2229101-66-8)

5-(1,3-Dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid, also known by its CAS number 2229101-66-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring fused with an oxazole ring. The presence of these heterocycles imparts unique chemical and biological properties to the molecule, making it a valuable target for research and development in drug discovery.

The structure of this compound is characterized by a pyrazole ring substituted with two methyl groups at positions 1 and 3. This substitution pattern enhances the stability and reactivity of the molecule. The oxazole ring is connected to the pyrazole at position 5 and carries a carboxylic acid group at position 4. This functional group plays a crucial role in the compound's ability to form hydrogen bonds, which is essential for its interactions with biological targets.

Recent studies have highlighted the potential of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate various cellular pathways, particularly those involved in inflammation and cancer. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential application in treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, this compound has also shown promising results in anticancer studies. A research team from the University of California reported that 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-4-carboxylic acid induces apoptosis in various cancer cell lines by targeting the mitochondrial pathway. The compound's ability to disrupt mitochondrial membrane potential and activate caspase enzymes highlights its potential as a chemotherapeutic agent.

The synthesis of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2 oxazole 4 carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis pathway, improving yields and reducing production costs. For example, a study published in *Organic Process Research & Development* described a novel microwave-assisted synthesis route that significantly accelerates the formation of the oxazole ring.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular conformation and intermolecular interactions. Furthermore, computational chemistry approaches have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These predictions are critical for evaluating its suitability as a drug candidate.

In terms of applications beyond pharmacology, 5-(1,3-dimethyl pyrazol 5 yl) 1 2 oxazole 4 carboxylic acid has shown potential in agrochemicals. Preliminary studies indicate that it may act as an effective herbicide by inhibiting key enzymes involved in plant growth regulation. This dual application underscores the versatility of this compound across different industries.

Looking ahead, ongoing research is focused on further optimizing this compound's bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant breakthroughs in the near future. The integration of artificial intelligence (AI) into drug design is also being explored to accelerate the discovery process and identify novel analogs with enhanced therapeutic potential.

In conclusion,5-(1,3-dimethyl pyrazol 5 yl) 1 2 oxazole 4 carboxylic acid (CAS No: 2229101668) stands out as a promising molecule with diverse applications in medicine and agriculture. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation. As research progresses, this compound has the potential to contribute significantly to the development of innovative therapies addressing unmet medical needs.